Cas no 2171949-72-5 (5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methyl-1,2-thiazole-4-carboxylic acid)

• Product Name: 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methyl-1,2-thiazole-4-carboxylic acid
• CAS No: 2171949-72-5
• MF: C₂₄H₂₃N₃O₅S
• MW: 465.52152466774
• CID: 6310068
• PubChem ID: 165547381
• Update Time: 2025-06-09

5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methyl-1,2-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methyl-1,2-thiazole-4-carboxylic acid
• 5-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-methyl-1,2-thiazole-4-carboxylic acid
• EN300-1514728
• 2171949-72-5

• Inchi： 1S/C24H23N3O5S/c1-14-21(23(29)30)22(33-27-14)26-20(28)11-6-12-25-24(31)32-13-19-17-9-4-2-7-15(17)16-8-3-5-10-18(16)19/h2-5,7-10,19H,6,11-13H2,1H3,(H,25,31)(H,26,28)(H,29,30)
• InChI Key： YATGAXSADDIJRE-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)O)C(C)=N1)NC(CCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 465.13584202g/mol
• Monoisotopic Mass: 465.13584202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 146Ų

Additional information on 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methyl-1,2-thiazole-4-carboxylic acid

Introduction to 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methyl-1,2-thiazole-4-carboxylic Acid (CAS No. 2171949-72-5)

5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methyl-1,2-thiazole-4-carboxylic acid, identified by its CAS number 2171949-72-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of this compound is characterized by a complex arrangement of functional groups, including a thiazole core, an amino group, and a methoxycarbonyl moiety. The presence of these functional groups not only contributes to its unique chemical properties but also suggests potential interactions with biological targets. Specifically, the thiazole ring is known for its role in various bioactive molecules, often serving as a scaffold for drugs targeting neurological and inflammatory disorders.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer and neurodegenerative disorders. The compound 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methyl-1,2-thiazole-4-carboxylic acid has been identified as a potential candidate due to its structural features and preliminary biological activity profiles. Researchers have been exploring its interactions with various enzymes and receptors, aiming to uncover new therapeutic possibilities.

The flurorene moiety in the molecule adds another layer of complexity, providing a hydrophobic surface that can interact with lipid bilayers in cell membranes. This feature is particularly relevant in the context of drug delivery systems, where such interactions can enhance membrane permeability and improve bioavailability. Additionally, the methoxycarbonyl group can participate in hydrogen bonding and other non-covalent interactions, which are crucial for binding affinity and specificity.

One of the most exciting aspects of this compound is its potential application in targeted therapy. The thiazole ring has been extensively studied for its anti-inflammatory and anti-cancer properties. For instance, derivatives of thiazole have shown efficacy in inhibiting the activity of enzymes such as COX-2 and LOX, which are implicated in inflammation. Similarly, the amino group can be modified to enhance binding to specific protein targets, further tailoring the compound's biological activity.

Recent studies have begun to explore the synthetic pathways for producing this compound more efficiently. The synthesis involves multiple steps, including condensation reactions, cyclization processes, and functional group transformations. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the flurorene moiety with high precision. These methods not only improve yield but also minimize unwanted byproducts, ensuring the purity of the final product.

The pharmacokinetic properties of 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methyl-1,2-thiazole-4-carboxylic acid are also under investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its potential as a drug candidate. Preliminary studies suggest that the compound exhibits moderate solubility in water and lipids, which could influence its absorption and distribution in vivo. Additionally, metabolic stability assays are being conducted to assess how quickly the compound is broken down by enzymes in the body.

In conclusion, 5-4-( ({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido)-3-methyl -1 ,2 -thiazole -4 -carboxylic acid (CAS No. 2171949 -72 -5 ) represents a significant advancement in pharmaceutical research . Its complex molecular structure , combined with promising biological activities , makes it an attractive candidate for further development . As research continues , it is anticipated that this compound will contribute valuable insights into new therapeutic strategies across various medical fields .